Cas no 121-65-3 (4-Dodecylbenzenesulfonic acid)

4-Dodecylbenzenesulfonic acid is a surfactant and organic compound widely used in industrial and chemical applications. Its key advantages include strong detergent and emulsifying properties, making it valuable in formulations for cleaning agents, lubricants, and corrosion inhibitors. The compound's hydrophobic dodecyl chain and hydrophilic sulfonic acid group contribute to its effectiveness in reducing surface tension and stabilizing emulsions. It is also utilized as an intermediate in the synthesis of other sulfonated compounds. With high thermal stability and compatibility with various solvents, 4-dodecylbenzenesulfonic acid is a versatile component in both aqueous and non-aqueous systems. Its consistent performance and reliability make it a preferred choice in specialized chemical processes.
4-Dodecylbenzenesulfonic acid structure
4-Dodecylbenzenesulfonic acid structure
Product Name:4-Dodecylbenzenesulfonic acid
CAS No:121-65-3
MF:C18H30O3S
MW:326.49400472641
MDL:MFCD00066677
CID:135106
PubChem ID:8485
Update Time:2026-05-14

4-Dodecylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonicacid, 4-dodecyl-
    • 4-Dodecylbenzenesulfonic acid
    • DODECYLBENZENESULFONIC ACID
    • P-DODECYLBENZENESULFONIC ACID
    • P-DODECYLBENZENESULPHONIC ACID
    • NSC 85535
    • DDBSA
    • NAXEL AAS-98S
    • ALKYLARYLSULFONIC ACID
    • ALKYLBENZENESULFONIC ACID
    • p-Dodecylbenzolsulfonsaure
    • 4-dodecyl-benzenesulfonicaci
    • N-DODECYLBENZENESULFONIC ACID
    • MDL： MFCD00066677
    • Inchi： InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3,(H,19,20,21)
    • InChI Key： KWXICGTUELOLSQ-UHFFFAOYSA-N
    • SMILES： O=S(C1=CC=C(CCCCCCCCCCCC)C=C1)(O)=O

Computed Properties

  • Exact Mass: 326.19200
  • Monoisotopic Mass: 326.191566
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: Off white powder
  • Density: 1.06 g/mL at 20 °C(lit.)
  • Boiling Point: 82 °C
  • Flash Point: 85 °F
  • Refractive Index: n20/D 1.51
  • Solubility: Almost insoluble (0.019 g/l) (25 º C),
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 62.75000
  • LogP: 6.47750

4-Dodecylbenzenesulfonic acid Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 2586PSN2 8 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • RTECS：DB6600000
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：Ⅲ
  • Storage Condition：(BD242722)

4-Dodecylbenzenesulfonic acid Customs Data

  • HS CODE：2904100000
  • Customs Data：

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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4-Dodecylbenzenesulfonic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:121-65-3)4-Dodecylbenzenesulfonic acid
Order Number:LE7919
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:121-65-3)4-Dodecylbenzenesulfonic acid
LE7919
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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